2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-isopropylphenyl)-N-methylthiophene-3-sulfonamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-propan-2-ylphenyl)thiophene-3-sulfonamide
• InChI: InChI=1S/C22H20ClN3O3S2/c1-14(2)15-6-10-18(11-7-15)26(3)31(27,28)19-12-13-30-20(19)22-24-21(25-29-22)16-4-8-17(23)9-5-16/h4-14H,1-3H3
• InChI Key: KACGKIKNRGDFTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H20ClN3O3S2
• Molecular Weight: 474.0 g/mol
• CAS No.: 1358986-13-6

Description

This compound features a thiophene-sulfonamide backbone substituted with a 1,2,4-oxadiazole ring at position 2 of the thiophene. The oxadiazole is further modified with a 4-chlorophenyl group, while the sulfonamide nitrogen is attached to a 4-isopropylphenyl group and a methyl group. Its molecular formula is C₂₁H₁₈ClN₃O₃S₂ (approximate molecular weight: 475–480 g/mol, inferred from analogs in and ).

Mechanism of Action

Biological Activity

The compound 2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-isopropylphenyl)-N-methylthiophene-3-sulfonamide is a member of the oxadiazole family, known for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{23}ClN_{4}O_{3}S$ with a molecular weight of approximately 426.9 g/mol. The structure features a thiophene sulfonamide core linked to an oxadiazole ring and a chlorophenyl group, which is crucial for its biological activity.

Property	Value
Molecular Formula	C22H23ClN4O3S
Molecular Weight	426.9 g/mol
LogP (Partition Coefficient)	4.134
Water Solubility (LogSw)	-4.56
pKa (Acid Dissociation Constant)	12.35

Biological Activity Overview

Research indicates that this compound exhibits significant biological activities, including:

• Anticancer Activity : Preliminary studies suggest that compounds with similar structures inhibit cancer cell proliferation. The oxadiazole moiety has been linked to anticancer effects by inducing apoptosis in various cancer cell lines .
• Antimicrobial Properties : The compound has shown moderate antibacterial activity against Gram-positive and Gram-negative bacteria, indicating potential as an antimicrobial agent .
• Enzyme Inhibition : It may act as an inhibitor for certain enzymes like acetylcholinesterase and urease, which are relevant in the treatment of neurodegenerative diseases and urinary infections respectively .

The biological activity of the compound can be attributed to several mechanisms:

• Inhibition of Enzyme Activity : Studies have demonstrated that compounds containing the oxadiazole ring can inhibit key enzymes involved in cell signaling pathways, leading to reduced cell proliferation in cancer cells .
• Receptor Modulation : The presence of chlorophenyl groups enhances binding affinity to specific receptors involved in inflammatory responses, potentially modulating immune responses .
• Induction of Apoptosis : Certain derivatives have been shown to trigger apoptotic pathways in cancer cells, which may be mediated by oxidative stress or mitochondrial dysfunction .

Case Study 1: Anticancer Activity

In a study involving various oxadiazole derivatives, one derivative exhibited an IC50 value of 6.2 μM against colon carcinoma HCT-116 cells, demonstrating significant antiproliferative effects compared to control compounds .

Case Study 2: Antimicrobial Efficacy

A series of synthesized compounds including variants of the target molecule were screened for antibacterial activity against Salmonella typhi and Bacillus subtilis. Results indicated strong activity with IC50 values ranging from 1.13 μM to 6.28 μM for selected compounds .

Case Study 3: Enzyme Inhibition

Research focused on urease inhibition revealed that several derivatives showed promising results with IC50 values significantly lower than standard inhibitors, suggesting potential therapeutic applications in treating infections related to urease-producing bacteria .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations on the Oxadiazole Ring

4-Fluorophenyl Analog

• Compound : 2-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-methoxyphenyl)-N-methylthiophene-3-sulfonamide ().
• Key Differences: Electron-withdrawing effects: Fluorine (F) vs. Lipophilicity: Fluorine reduces logP compared to chlorine, impacting membrane permeability.

4-Ethoxyphenyl and 2,4-Dimethoxyphenyl Analogs

• Compounds : N-(4-chlorophenyl)-2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide and analogs ().
• Key Differences :
  • Polarity : Methoxy/ethoxy groups increase hydrophilicity compared to isopropyl.
  • Steric bulk : Ethoxy and dimethoxy substituents may hinder interactions in sterically sensitive binding pockets.

Benzodioxol-5-yl Analog

• Compound : 2-[3-(1,3-Benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-N-(4-isopropylphenyl)-N-methylthiophene-3-sulfonamide ().
• Metabolic stability: The fused dioxolane ring may reduce oxidative metabolism compared to chlorophenyl.

Variations in Sulfonamide Substituents

4-Methoxyphenyl vs. 4-Isopropylphenyl

N-Methyl vs. N-Isopropyl Acetamide Derivatives

• In oxadiazole-isopropylamide derivatives (), acetamide-linked compounds (e.g., 11g , 11h , 11i ) exhibit:
  • Higher melting points (108–135°C) due to crystallinity from hydrogen bonding.
  • Isomer ratios : NMR data show 3:1 to 4:1 isomerism, suggesting conformational flexibility absent in the rigid sulfonamide core of the target compound.